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Compound of Interest

Compound Name: C.l. Direct green 28

Cat. No.: B13414475

An In-depth Whitepaper on the Core Chemical Properties, Experimental Protocols, and
Applications of C.I. Direct Green 28 for Scientific Research and Development.

This document provides a comprehensive technical overview of C.l. Direct Green 28, a
synthetic dye with applications in various scientific and industrial fields. It is intended for
researchers, scientists, and professionals in drug development who require detailed
information on its chemical and physical properties, handling, and experimental applications.

Core Chemical and Physical Properties

C.l. Direct Green 28 is a water-soluble dye belonging to the direct dye class, characterized by
its affinity for cellulosic fibers. It presents as a green or dark green powder.[1][2] There are
discrepancies in the reported molecular formula across different suppliers, which should be
considered when conducting stoichiometric calculations.

Table 1: General Chemical Identification
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Property Value Source
C.l. Name Direct Green 28 [11[2]

C.l. Number 14155 [3]4]

CAS Number 6471-09-6 [1112][31[41[5]

C34H27N10Na3011S2C42H2

Molecular Formula 7N10Na3011S2C42H30N100  [1][2][3]
11S2 - 3Na

Molecular Weight 980.83 g/mol [1][2]
Anthraquinone / Single Azo

Molecular Structure [2]
Class

Solophenyl Green 4GE, Direct
Fast Green 5GLL, Chlorantine
Fast Green 5GLL, Coprantine
Synonyms Green 5GLL, Durazol Green
5G, Helion Green 5GL, Pyrazol
Fast Green 5GL, Saturn Green
L5G, Solar Green 5GL.[2][3][4]

| Appearance | Green to dark green powder.[1][2] | |

Table 2: Solubility and Physical Properties

Property Value Conditions Source
Water Solubility 12.5 g/L 80-85 °C [2]
20 g/L 90 °C [2]

Organic Solvent

. Insoluble Standard Conditions [6]
Solubility

| Odor | Odorless | Standard Conditions [[1] |

Table 3: Fastness and Stability Properties (ISO Standards)
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Property Rating Source
Light Fastness 5-6 [2]
Acid Resistance 3 [2]
Alkali Resistance 3 [2]
Soaping (Fading) 4 (2]
Soaping (Staining) 3-4 [2]
Water (Fading) 3 [2]

| Water (Staining) | 4-5 |[2] |

Safety and Handling

C.l. Direct Green 28 is considered harmful if swallowed and may cause irritation to the eyes,
skin, and respiratory tract.[1] It is incompatible with strong oxidizing and reducing agents.[1]
When heated to decomposition, it may emit irritating and toxic fumes.[1] Standard personal
protective equipment (PPE), including safety goggles, gloves, and appropriate clothing, should
be worn when handling this chemical.[1] Store in a cool, dry, well-ventilated area in tightly
sealed, light-resistant containers.[1]

Experimental Protocols

The following sections detail methodologies for the synthesis, purification, and application of
C.l. Direct Green 28.

The synthesis of C.I. Direct Green 28 is a multi-step process involving the sequential
condensation and coupling of several chemical intermediates.[2]

Materials:
e 2,4,6-Trichloro-1,3,5-triazine (Cyanuric chloride)
e 1-Amino-4-(4-aminophenylamino)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid

e 4-Nitrobenzenamine
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2-Hydroxybenzoic acid (Salicylic acid)

Aniline

Sodium nitrite (for diazotization)

Appropriate reducing agent (e.g., sodium sulfide)

Sodium carbonate or other base for pH control

Methodology:

Diazotization: Prepare a diazonium salt of 4-Nitrobenzenamine by reacting it with sodium
nitrite in an acidic solution.

First Coupling: Couple the resulting diazonium salt with 2-Hydroxybenzoic acid to form an
azo dye intermediate.

Reduction: Reduce the nitro group on the azo dye intermediate to an amino group using a
suitable reducing agent.

Sequential Condensation:

o React 2,4,6-Trichloro-1,3,5-triazine with 1-Amino-4-(4-aminophenylamino)-9,10-dioxo-
9,10-dihydroanthracene-2-sulfonic acid.

o React the product from the previous step with the reduced azo dye from step 3.
o Finally, react the resulting compound with aniline to complete the condensation process.

Isolation: Isolate the final C.I. Direct Green 28 product through filtration and drying.
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Manufacturing Workflow for C.I. Direct Green 28
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Caption: Manufacturing workflow for C.l. Direct Green 28.

This protocol describes a general method for purifying crude water-soluble dyes like Direct
Green 28 to remove colloidal impurities and some inorganic salts.[7]

Materials:

e Crude C.I. Direct Green 28

e Deionized water

o Water-soluble flocculant (e.g., polyaluminum chloride, chitosan)

« Filtration apparatus (e.g., Buchner funnel with filter paper) or centrifuge

Methodology:
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Dissolution: Dissolve the crude dye in deionized water to a concentration of 1-5% by weight.
Gentle heating may be applied to aid dissolution.

Flocculant Addition: To the aqueous dye solution, add a flocculant. The typical dosage is 0.01
to 1 part by weight of flocculant per 100 parts by weight of the dye.[7]

Mixing: Stir the mixture thoroughly to ensure complete interaction between the flocculant and
impurities, leading to the formation of flocculated particles.

Separation: Separate the flocculated impurities from the dye solution using one of the
following methods:

o Filtration: Pass the solution through a suitable filter medium to retain the solid flocculants.

o Centrifugation: Centrifuge the mixture to pellet the impurities, then decant the purified dye
solution.

Further Purification (Optional): For higher purity, the resulting solution can be further
processed by methods such as salting-out, ultrafiltration, or reverse osmosis to remove
remaining water-soluble impurities.[7]

Isolation: Isolate the purified dye by evaporating the solvent or by precipitation (salting-out)
followed by filtration.
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General Dye Purification Workflow
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Caption: General workflow for the purification of water-soluble dyes.

C.l. Direct Green 28 is used for dyeing cellulosic fibers such as cotton.[2] The following is a
general laboratory-scale protocol for this application.
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Materials:

C.l. Direct Green 28

Cotton substrate (fabric or yarn)

Sodium chloride (NaCl) or Sodium sulfate (Na2S0O4) as an electrolyte
Deionized water

Beakers and a heating source (e.g., hot plate with magnetic stirrer)

Methodology:

Dye Bath Preparation: Prepare a dye bath by dissolving a calculated amount of C.l. Direct
Green 28 in deionized water. The concentration will depend on the desired shade depth
(e.g., 1% on weight of fiber).

Substrate Wetting: Thoroughly wet the cotton substrate in deionized water before introducing
it to the dye bath.

Dyeing Process:
o Place the wetted cotton substrate into the dye bath at room temperature.

o Gradually heat the dye bath to near boiling (e.g., 90-95°C) over 30 minutes while stirring
continuously.

o After reaching the target temperature, add a calculated amount of electrolyte (e.g., 10-20
g/L of NaCl) in portions over 15-20 minutes. The electrolyte promotes dye exhaustion onto
the fiber.

o Continue dyeing at this temperature for 45-60 minutes.
Rinsing and Washing:

o After dyeing, remove the substrate and rinse it thoroughly with cold water until the water
runs clear.
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o Perform a soaping wash by treating the dyed substrate in a hot solution (e.g., 2 g/L soap
at 60°C) for 10-15 minutes to remove unfixed dye and improve fastness.

o Rinse again with hot and then cold water.

» Drying: Squeeze out excess water and air-dry the dyed cotton substrate.
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Direct Dyeing Process Logic
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Caption: Logical flow of the direct dyeing process for cotton fibers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [C.I. Direct Green 28: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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